Cas no 2228882-37-7 (3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine
• CAS No: 2228882-37-7
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 6420108
• PubChem ID: 165709379
• Update Time: 2025-05-24

3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine
• 2228882-37-7
• EN300-1947545

• Inchi： 1S/C11H12F3N/c1-7-4-8(12)2-3-9(7)10(15)5-11(13,14)6-10/h2-4H,5-6,15H2,1H3
• InChI Key： AXCQOFWAWAHUCR-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=CC=2C)F)(C1)N)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine

Introduction to 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine (CAS No. 2228882-37-7) and Its Emerging Applications in Chemical Biology

The compound 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine (CAS No. 2228882-37-7) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a cyclobutane core substituted with fluorine atoms and aromatic rings, make it an intriguing candidate for further exploration. This introduction delves into the molecular structure, synthetic pathways, and the latest research applications of this compound.

The molecular framework of 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine is distinguished by its rigid cyclobutane ring, which introduces conformational constraints that can influence its biological activity. The presence of two fluorine atoms at the 3-position enhances electron-withdrawing effects, while the 4-fluoro-2-methylphenyl substituent adds both steric bulk and electronic modulation. This combination of structural elements makes the compound a versatile scaffold for drug discovery.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such molecules. Studies suggest that the fluorine atoms in 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine can improve metabolic stability and binding affinity to biological targets. This has sparked interest in its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine involves multi-step organic transformations, including cycloaddition reactions and nucleophilic substitutions. The use of fluorinated intermediates is crucial for achieving the desired substitution pattern. Researchers have reported efficient synthetic routes that highlight the importance of transition metal catalysis in facilitating these reactions.

In the realm of drug discovery, 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine has shown promise as a precursor for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The structural rigidity provided by the cyclobutane ring and the electronic properties modulated by fluorine substituents make this compound an attractive candidate for designing selective kinase inhibitors.

Emerging research indicates that derivatives of 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine exhibit inhibitory effects on specific kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These findings are particularly noteworthy given the increasing emphasis on targeted therapy in oncology. The ability to fine-tune the pharmacophore through structural modifications offers a pathway to develop more effective and less toxic therapeutic agents.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit enhanced bioavailability, improved binding affinity, and altered metabolic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine into 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine not only enhances its pharmacological properties but also opens up opportunities for exploring novel chemical space.

Another area where this compound shows promise is in the development of central nervous system (CNS) drugs. The blood-brain barrier (BBB) poses a significant challenge for drug delivery, but fluorinated compounds have been shown to cross BBB more efficiently due to their lipophilicity and stability. Researchers are exploring how structural modifications of 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine can optimize its ability to penetrate this barrier.

The growing interest in fluorinated heterocycles has also led to investigations into their antimicrobial properties. Compounds with similar structural motifs have demonstrated efficacy against resistant bacterial strains by interfering with essential enzymatic processes. Further studies on 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-amine may uncover its potential as an antimicrobial agent or as a building block for developing new antibiotics.

Future directions in the study of 3,3-difluoro-1-(4-fluoro-2-methylphenyl)cyclobutan-1-am ine include exploring its interactions with other biological targets such as proteases and ion channels. High-throughput screening (HTS) campaigns combined with structure-based drug design (SBDD) could accelerate the identification of novel lead compounds derived from this scaffold.

In conclusion, 3 , 3 -difluoro - 1 - ( 4 -flu oro - 2 -m ethylph enyl ) cyc lob u tan - 1 - am ine (CAS No . 2228882 -37 -7) is a structurally intriguing molecule with broad applicability in pharmaceutical research . Its unique combination of flu oro r e place m ents , aromatic substit uents , and rigid cyc lob u tan e core p os it ions it as an e xcell ent cand idate for deve lo p ing no v el thera pe utic s . Ongoing re se arch is expected to re ve al mo re about its pha rmacological pro p erties and po tential app licat ions in m edicine .